molecular formula C8H11NO3S B8755662 2,6-Dimethylphenyl sulfamate CAS No. 26137-70-2

2,6-Dimethylphenyl sulfamate

Cat. No. B8755662
CAS RN: 26137-70-2
M. Wt: 201.25 g/mol
InChI Key: GSZDEVMUVFEQJQ-UHFFFAOYSA-N
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Description

2,6-Dimethylphenyl sulfamate is a useful research compound. Its molecular formula is C8H11NO3S and its molecular weight is 201.25 g/mol. The purity is usually 95%.
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properties

CAS RN

26137-70-2

Product Name

2,6-Dimethylphenyl sulfamate

Molecular Formula

C8H11NO3S

Molecular Weight

201.25 g/mol

IUPAC Name

(2,6-dimethylphenyl) sulfamate

InChI

InChI=1S/C8H11NO3S/c1-6-4-3-5-7(2)8(6)12-13(9,10)11/h3-5H,1-2H3,(H2,9,10,11)

InChI Key

GSZDEVMUVFEQJQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)OS(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,6-Dimethylphenylsulfamate was synthesized according to the method presented in the synthesis of sulfamic acid cyclopropyl ester in Example 1 with the exception of utilizing 2,6-dimethylphenol to obtain sulfamic acid 2,6-dimethyl-phenyl ester.
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